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Assessing the Therapeutic Potential of TH104: A
Comparative Analysis
Introduction

While the query specified "THP104c," publicly available data on a compound with this exact

designation is not available in the context of therapeutic potential. However, significant

information exists for TH104, a product under development by Tharimmune, Inc. This guide will

focus on assessing the therapeutic potential of TH104, a buccal film formulation of nalmefene,

relative to existing compounds, based on available preliminary data. This analysis is intended

for researchers, scientists, and drug development professionals to provide an objective

comparison supported by initial experimental findings.

Quantitative Data Summary
The following table summarizes the key pharmacokinetic parameters of TH104 compared to

intravenous (IV) nalmefene, based on a Phase 1 clinical study. This data highlights the

differentiated profile of the buccal film formulation.
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Parameter
TH104 (Buccal
Film)

Intravenous
Nalmefene

Key Observation

Absorption Rate Slower absorption Rapid absorption

TH104 demonstrates

a delayed release

profile.

Metabolism Delayed metabolism Standard metabolism

The buccal

formulation may alter

first-pass metabolism.

Safety & Tolerability
Comparable to IV

nalmefene
Established profile

Only mild adverse

events were reported

for TH104.[1]

Experimental Protocols
Phase 1 Clinical Trial of TH104
Objective: To evaluate the pharmacokinetics, safety, and tolerability of TH104 buccal film

compared to intravenous nalmefene in healthy subjects.

Methodology:

Study Design: A comparative Phase 1 study.

Participants: Healthy volunteers.

Intervention: Administration of TH104 buccal film and intravenous nalmefene.

Data Collection: Serial blood samples were collected to assess pharmacokinetic parameters.

Safety and tolerability were monitored through the reporting of adverse events.

Primary Endpoints: To compare the absorption rate and metabolism of TH104 with

intravenous nalmefene.

Secondary Endpoints: To assess the safety and tolerability profile of TH104.
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TH104 is a buccal film formulation of nalmefene. Nalmefene is an opioid antagonist that acts

on the µ (mu), κ (kappa), and δ (delta) opioid receptors. Its therapeutic effect in the context of

opioid-induced respiratory and central nervous system (CNS) depression stems from its ability

to competitively block these receptors, thereby reversing the effects of opioid agonists.
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Caption: Mechanism of TH104 as an opioid antagonist.

Regulatory and Development Pathway
Tharimmune is advancing TH104 through the 505(b)(2) regulatory pathway. This pathway is

designed for new drug applications (NDAs) that contain full safety and effectiveness reports but

where some of the information required for approval, such as safety and efficacy information on

the active ingredient, comes from studies not conducted by or for the applicant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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